3-[4-(3,4-dimethoxybenzenesulfonyl)piperazin-1-yl]-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazine

• IUPAC Name: 3-[4-(3,4-dimethoxyphenyl)sulfonylpiperazin-1-yl]-6-(3,4,5-trimethylpyrazol-1-yl)pyridazine
• InChI: InChI=1S/C22H28N6O4S/c1-15-16(2)25-28(17(15)3)22-9-8-21(23-24-22)26-10-12-27(13-11-26)33(29,30)18-6-7-19(31-4)20(14-18)32-5/h6-9,14H,10-13H2,1-5H3
• InChI Key: MBTRTNHIYGIWRZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1C)C2=NN=C(C=C2)N3CCN(CC3)S(=O)(=O)C4=CC(=C(C=C4)OC)OC)C
• Molecular Formula: C22H28N6O4S
• Molecular Weight: 472.6 g/mol
• CAS No.: 1019104-36-9

Description

This compound is a pyridazine derivative featuring two distinct substituents:

• Sulfonamide-piperazine moiety: A 3,4-dimethoxybenzenesulfonyl group attached to a piperazine ring.
• Trimethylpyrazole moiety: A 3,4,5-trimethyl-1H-pyrazole group linked to the pyridazine core. The methyl groups may increase steric bulk and lipophilicity, affecting pharmacokinetic parameters like membrane permeability .

The combination of sulfonamide and heterocyclic moieties suggests this compound may target enzymes or receptors requiring dual hydrophobic and polar interactions.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Key Analog: 3-{4-[(2,4-Difluorophenyl)sulfonyl]-1-piperazinyl}-6-(3-methyl-1H-pyrazol-1-yl)pyridazine

This analog shares the pyridazine core and sulfonamide-piperazine architecture but differs in substituents:

Feature	Target Compound	Analog
Sulfonyl Group	3,4-Dimethoxyphenyl	2,4-Difluorophenyl
Pyrazole Substituents	3,4,5-Trimethyl	3-Methyl
Molecular Weight	~529.6 g/mol (calculated)	~476.5 g/mol (calculated)
LogP (Predicted)	~3.2 (higher lipophilicity)	~2.8 (moderate lipophilicity)

Functional Implications:

Sulfonyl Group Differences: The 3,4-dimethoxy group in the target compound provides stronger electron-donating effects compared to the 2,4-difluoro group in the analog. The fluorine atoms in the analog improve metabolic resistance and membrane penetration via increased lipophilicity and reduced polar surface area .

Pyrazole Modifications: The 3,4,5-trimethylpyrazole in the target compound introduces steric hindrance, which could limit off-target interactions but may also reduce solubility.

Hypothesized Targets:

• Kinase Inhibition: Pyridazine-sulfonamide hybrids are known ATP-competitive kinase inhibitors (e.g., JAK2, EGFR). The trimethylpyrazole may enhance selectivity for hydrophobic kinase pockets.
• Antimicrobial Activity : Sulfonamide derivatives often exhibit antibacterial effects by targeting dihydropteroate synthase (DHPS). The methoxy groups may improve binding to bacterial DHPS .

Computational Predictions:

Parameter	Target Compound	Analog
Water Solubility	Low (LogS = -5.1)	Moderate (LogS = -4.3)
H-Bond Acceptors	9	8
H-Bond Donors	0	0